Cas no 1061755-74-5 (1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one)

1-{3,9-Diazaspiro[5.5]undecan-3-yl}ethan-1-one is a spirocyclic compound featuring a diazaspiro core structure, which confers unique steric and electronic properties. Its rigid bicyclic framework enhances stability and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both tertiary amine and ketone functional groups allows for versatile reactivity, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules, including receptor modulators and enzyme inhibitors, due to its ability to impart conformational constraint. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its synthetic utility is further underscored by compatibility with a range of reaction conditions.

1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one structure

1061755-74-5 structure

Product Name:1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one

CAS No:1061755-74-5

MF:C₁₁H₂₀N₂O

MW:196.289302825928

MDL:MFCD13180656

CID:832222

Update Time:2025-10-14

1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(3,9-diazaspiro[5.5]undec-3-yl)-
- 1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE
- 1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one
- MDL： MFCD13180656
- Inchi： 1S/C11H20N2O/c1-10(14)13-8-4-11(5-9-13)2-6-12-7-3-11/h12H,2-9H2,1H3
- InChI Key： IJAGJCNXGXEORG-UHFFFAOYSA-N
- SMILES： C12(CCNCC1)CCN(C(=O)C)CC2

Computed Properties

Exact Mass: 196.15800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1

Experimental Properties

PSA: 32.34000
LogP: 1.26520

1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1070486-1g	1-(3,9-diazaspiro[5.5]undecan-3-yl)ethan-1-one	1061755-74-5	98%	1g	￥4947.00	2024-08-09
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eNovation Chemicals LLC	D595096-1g	1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE	1061755-74-5	95%	1g	$1150	2024-08-03
eNovation Chemicals LLC	D595096-1g	1-(3,9-DIAZASPIRO[5.5]UNDEC-3-YL)-ETHANONE	1061755-74-5	95%	1g	$1150	2025-02-19
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2951-100mg	1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one	1061755-74-5	95%	100mg	￥1155.0	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2951-250mg	1-{3,9-diazaspiro[5.5]undecan-3-yl}ethan-1-one	1061755-74-5	95%	250mg	￥1538.0	2024-04-26
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